3-isobutyl-N-[2-(1H-pyrazol-1-ylmethyl)benzyl]-5-isoxazolecarboxamide

• IUPAC Name: 3-(2-methylpropyl)-N-[[2-(pyrazol-1-ylmethyl)phenyl]methyl]-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C19H22N4O2/c1-14(2)10-17-11-18(25-22-17)19(24)20-12-15-6-3-4-7-16(15)13-23-9-5-8-21-23/h3-9,11,14H,10,12-13H2,1-2H3,(H,20,24)
• InChI Key: YMHRVOUGOJZGEN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=NOC(=C1)C(=O)NCC2=CC=CC=C2CN3C=CC=N3
• Molecular Formula: C19H22N4O2
• Molecular Weight: 338.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds, such as 3-methylisoxazole-5-carboxamides and 5-[(1H-pyrazol-1-yl)carbonyl]-3-methylisoxazoles, involves a one-pot synthesis methodology from 3-methyl isoxazole-5-carboxylic acid, thionyl chloride, and corresponding amines or pyrazoles. This process yields a mixture of 1,3- and 1,5-isomers in variable ratios, showcasing the flexibility and complexity of synthesizing isoxazole and pyrazole derivatives (Martins et al., 2002).

Molecular Structure Analysis

The molecular structure of similar compounds is characterized using techniques like X-ray crystallography, which reveals the arrangement of atoms within the compound and their spatial configuration. For instance, antipyrine-like derivatives have been studied to understand their intermolecular interactions, where X-ray structure, Hirshfeld surface analysis, and DFT calculations provide insights into the stabilization of crystal packing through hydrogen bonds and π-interactions (Saeed et al., 2020).

Chemical Reactions and Properties

The chemical reactions and properties of such compounds are influenced by their functional groups and molecular framework. The interactions and reactions with other chemical entities can be predicted by understanding the functional groups present in the compound. For example, the synthesis and characterization of similar compounds offer insights into their reactive sites and potential chemical behavior (Kumara et al., 2018).

Physical Properties Analysis

The physical properties of a compound, such as melting point, boiling point, solubility, and stability, are critical for determining its applicability in various scientific endeavors. These properties are often derived from the molecular structure and composition of the compound. The analysis of similar compounds through spectral characterization and X-ray crystal structure studies provides valuable data on their physical attributes (Yıldırım et al., 2005).

Chemical Properties Analysis

The chemical properties, including reactivity, acidity or basicity, and functional group transformations, are pivotal for understanding the compound's behavior under different conditions. Experimental and theoretical studies on functionalization reactions of similar compounds elucidate the mechanisms and outcomes of such chemical interactions, offering insights into their chemical properties and potential applications (Kim & Nam, 2016).

Scientific Research Applications

T-Type Calcium Channel Inhibitors for Neuropathic Pain Treatment

Researchers have synthesized a series of compounds, including those containing isoxazole/pyrazole rings, designed as inhibitors of T-type calcium channels. These compounds have shown potential in treating neuropathic pain by demonstrating potent T-channel inhibition and good metabolic stability. Specifically, derivatives containing 5-isobutyl-1-phenyl-pyrazole rings have exhibited significant in vitro efficacy and neuropathic pain alleviation in animal models (Kim & Nam, 2016).

Antifungal and Antibacterial Agents

Pyrazole/isoxazole-3-carboxamido-4-carboxylic acids have been studied for their antifungal activity against various phytopathogens, showing significant growth inhibition in sensitive fungi. This suggests their potential application as novel antifungal agents for agricultural purposes (Vicentini et al., 2007). Furthermore, novel analogs of 3-(4-substituted benzylideneamino)-N-(6-substituted-1,3-benzo[d]thiazol-2-yl)-4,5-dihydro-5-oxo-pyrazole-1-carboxamide have shown promising antibacterial activity, especially against Staphylococcus aureus and Bacillus subtilis, indicating their potential as antibacterial agents (Palkar et al., 2017).

Antiavian Influenza Virus Activity

A study introduced a new route to synthesize benzamide-based 5-aminopyrazoles and their derivatives, which were tested for anti-influenza A virus (subtype H5N1) activity. Several compounds were found to possess significant antiviral activities, showcasing their potential as treatments against bird flu influenza (Hebishy et al., 2020).

Future Directions

Pyrazole-based compounds have been gaining attention due to their various potential applications in catalysis, medicine, and biomimetic studies. They can be used as a model for further developments in catalytic processes relating to catecholase activity.